3-Bromopropyl 3-oxobutanoate

• CAS RN: 88593-98-0
• Molecular Formula: C7H11BrO3
• Molecular Weight: 223.06 g/mol
• IUPAC Name: 3-bromopropyl 3-oxobutanoate
• InChI: InChI=1S/C7H11BrO3/c1-6(9)5-7(10)11-4-2-3-8/h2-5H2,1H3
• InChI Key: KMOIUTFJKPNORM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)OCCCBr

Description

3-Bromopropyl 3-oxobutanoate is a useful research compound. Its molecular formula is C7H11BrO3 and its molecular weight is 223.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

90 g of 3-bromopropanol was added to 8 g of sodium acetate, to which 59.8 g of diketene was added dropwise controlling the reaction mixture at 40°-50° C. The mixture was further stirred at room temperature for 3 hours. The reaciton mixture was poured into ice water containing a diluted aqueous sodium hydroxide solution. The mixture was extracted with dichloromethane and the dichloromethane layer was washed with a saturated aqueous sodium chloride solution and dried over anhydrous sodium sulfate. The solvent was distilled off to obtain 102.6 g of 3-bromopropyl acetoacetate.